Cas no 1806023-06-2 (6-(Aminomethyl)-2,3-difluoro-5-(difluoromethyl)pyridine)

• Product Name: 6-(Aminomethyl)-2,3-difluoro-5-(difluoromethyl)pyridine
• CAS No: 1806023-06-2
• MF: C₇H₆F₄N₂
• MW: 194.129555225372
• CID: 4922113
• Update Time: 2025-05-26

6-(Aminomethyl)-2,3-difluoro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2,3-difluoro-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H6F4N2/c8-4-1-3(6(9)10)5(2-12)13-7(4)11/h1,6H,2,12H2
• InChI Key： XOQPDTNKRBHVQN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(N=C1CN)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9

Additional information on 6-(Aminomethyl)-2,3-difluoro-5-(difluoromethyl)pyridine

6-(Aminomethyl)-2,3-difluoro-5-(difluoromethyl)pyridine: A Comprehensive Overview

The compound CAS No 1806023-06-2, also known as 6-(Aminomethyl)-2,3-difluoro-5-(difluoromethyl)pyridine, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This pyridine derivative has garnered attention due to its unique structural features and promising biological properties. The molecule consists of a pyridine ring substituted with fluorine atoms at positions 2 and 3, a difluoromethyl group at position 5, and an aminomethyl group at position 6. These substituents contribute to its distinct electronic and steric properties, making it a valuable compound for research and development.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery and material science. The presence of fluorine atoms in the molecule enhances its stability, lipophilicity, and bioavailability, which are critical factors in pharmaceutical applications. The aminomethyl group at position 6 introduces additional functional versatility, enabling the molecule to participate in various chemical reactions such as nucleophilic substitutions and condensations. This feature makes it a versatile building block for synthesizing more complex molecules with desired pharmacological activities.

The synthesis of 6-(Aminomethyl)-2,3-difluoro-5-(difluoromethyl)pyridine involves advanced methodologies in organic chemistry. Researchers have employed multi-step synthesis strategies, including nucleophilic aromatic substitution, coupling reactions, and fluorination techniques. These methods ensure high yields and purity, which are essential for maintaining the integrity of the compound during downstream applications. The use of modern catalytic systems and green chemistry principles has further enhanced the efficiency and sustainability of the synthesis process.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it has been explored as a potential lead compound for developing drugs targeting various diseases. Its unique structure allows for interactions with specific biological targets, such as enzymes and receptors, making it a valuable candidate for drug design. Additionally, the compound has been investigated for its potential use in agrochemicals, where its ability to modulate plant growth and pest resistance could lead to innovative solutions in agriculture.

Recent advancements in computational chemistry have provided deeper insights into the properties of this compound. Molecular modeling studies have revealed its electronic distribution, which plays a crucial role in determining its reactivity and selectivity. Furthermore, quantum chemical calculations have shed light on its stability under different environmental conditions, which is vital for its storage and transportation.

The growing interest in fluorinated compounds across various industries underscores the significance of CAS No 1806023-06-2. Its unique combination of structural features and functional groups positions it as a key player in both academic research and industrial applications. As researchers continue to explore its potential, this compound is expected to contribute significantly to the development of novel materials and therapeutic agents.